Cas no 2228517-54-0 (3-(5-bromo-2-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(5-bromo-2-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2228517-54-0
• MF: C₁₁H₁₄BrF₂N
• MW: 278.136369228363
• CID: 6024006
• PubChem ID: 165797757
• Update Time: 2025-06-09

3-(5-bromo-2-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine
• 2228517-54-0
• EN300-1948747

• Inchi： 1S/C11H14BrF2N/c1-7-3-4-9(12)5-8(7)6-11(2,15)10(13)14/h3-5,10H,6,15H2,1-2H3
• InChI Key： RCRRETKAEMLVEC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)CC(C)(C(F)F)N

Computed Properties

• Exact Mass: 277.02777g/mol
• Monoisotopic Mass: 277.02777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(5-bromo-2-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine

3-(5-bromo-2-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228517-54-0): An Overview

3-(5-bromo-2-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228517-54-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs for neurological and psychiatric disorders.

The chemical structure of 3-(5-bromo-2-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine is notable for its brominated and difluorinated functionalities, which contribute to its distinct pharmacological properties. The presence of the bromine atom at the 5-position of the phenyl ring and the difluoromethyl group on the propanamine moiety imparts specific interactions with biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the potential of 3-(5-bromo-2-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine in modulating neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent serotonin receptor agonist activity. This finding suggests its potential utility in treating conditions such as depression and anxiety disorders, where serotonin signaling plays a crucial role.

In addition to its serotonin receptor activity, 3-(5-bromo-2-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine has been investigated for its effects on other neurotransmitter systems. Research conducted by a team at the University of California, San Francisco, revealed that this compound can also interact with dopamine receptors, further expanding its therapeutic potential. The dual action on serotonin and dopamine receptors may offer a more comprehensive approach to treating complex neurological disorders.

The pharmacokinetic properties of 3-(5-bromo-2-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(5-bromo-2-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

Beyond its therapeutic applications, 3-(5-bromo-2-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine has also been explored as a tool compound in basic research. Its ability to selectively modulate specific neurotransmitter receptors makes it a valuable reagent for investigating the underlying mechanisms of neurological disorders. Researchers at several leading institutions have utilized this compound to gain insights into the pathophysiology of conditions such as schizophrenia and bipolar disorder.

The synthesis of 3-(5-bromo-2-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine involves multi-step chemical reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, a novel synthetic route reported in Organic Letters utilizes palladium-catalyzed cross-coupling reactions to achieve high yields and purity levels.

In conclusion, 3-(5-bromo-2-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine (CAS No. 2228517-54-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various neurological and psychiatric disorders.